Introduction: The Chemistry and History of a Controversial Azo Dye
Introduction: The Chemistry and History of a Controversial Azo Dye
An In-depth Technical Guide to the Chemical Properties and Structure of Amaranth (Free Acid)
Prepared by: Gemini, Senior Application Scientist
Amaranth, known systematically as 3-hydroxy-4-((4-sulfonato-1-naphthalenyl)azo)-2,7-naphthalenedisulfonic acid, is a synthetic anionic monoazo dye.[1][2] Historically, its trisodium salt was widely used as a colorant in foods, beverages, and cosmetics under designations such as FD&C Red No. 2 in the United States and E123 in the European Union.[3] Belonging to the class of naphthylazo dyes, its vibrant, bluish-red hue made it a popular choice for imparting color.[2] However, concerns over its safety led to its ban for use in food, drugs, and cosmetics by the U.S. Food and Drug Administration (FDA) in 1976.[2]
Despite its restricted use in consumables in some jurisdictions, Amaranth remains a compound of significant interest to researchers. Its well-defined structure serves as a model for studying the chemical behavior of azo dyes, including their spectroscopic properties, degradation pathways, and interactions with biological macromolecules. For drug development professionals, understanding the chemistry of such sulfonated aromatic compounds can provide insights into drug delivery, metabolism, and the design of chromophore-containing diagnostic agents. This guide provides a detailed examination of the chemical structure and properties of Amaranth in its free acid form, offering a technical foundation for its application in research and development.
Chemical Structure and Nomenclature
A thorough understanding of a molecule's identity begins with its structure and formal naming conventions.
IUPAC Name and Synonyms
-
IUPAC Name: 3-hydroxy-4-[(4-sulfonatonaphthalen-1-yl)diazenyl]naphthalene-2,7-disulfonic acid
-
Common Synonyms: Acid Red 27 (free acid), Azorubin S (free acid), C.I. Food Red 9 (free acid), FD&C Red No. 2 (free acid).[4][5]
It is critical to distinguish the free acid from its commonly available trisodium salt (CAS No. 915-67-3).[6] This guide focuses on the protonated, free acid form.
Molecular Formula and Molar Mass
| Form | Molecular Formula | Molar Mass ( g/mol ) |
| Free Acid | C₂₀H₁₄N₂O₁₀S₃ | 538.53 |
| Trisodium Salt | C₂₀H₁₁N₂Na₃O₁₀S₃ | 604.47 |
Data sourced from MedchemExpress and PubChem.[4][6]
Structural Elucidation
The core structure of Amaranth consists of two naphthalene rings linked by an azo bridge (–N=N–). This azo-naphthalene system forms the chromophore responsible for the dye's intense color. Key functional groups that dictate its chemical properties include:
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Three Sulfonic Acid Groups (-SO₃H): These are strongly acidic and are typically deprotonated at physiological pH, rendering the molecule highly water-soluble and anionic.
-
One Phenolic Hydroxyl Group (-OH): This group is weakly acidic and its protonation state is pH-dependent, influencing the molecule's spectral properties.
-
An Azo Group (-N=N-): This group is central to the chromophore and is the primary site of reductive cleavage during degradation.
Caption: Chemical structure of Amaranth (Free Acid Form).
Physicochemical Properties
The functional utility of a chemical is defined by its physical and chemical properties.
Physical Appearance
The trisodium salt of Amaranth is a dark reddish-brown to dark purple powder or granules.[2] The free acid is expected to have a similar appearance, although it may be less crystalline.
Solubility Profile
The presence of three sulfonic acid groups makes Amaranth a highly polar molecule.
-
Water: The trisodium salt is highly soluble in water, with reported values of ~7.2 g/100 mL at 26 °C.[2] The free acid form is expected to be less soluble in neutral water but will readily dissolve in basic aqueous solutions upon deprotonation.
-
Organic Solvents: The salt form is soluble in polar organic solvents like DMSO (up to 25 mg/mL) and is also soluble in ethanol.[1][6] It has been formulated in complex vehicles containing DMSO, PEG300, and Tween-80 for in vivo studies, highlighting its utility for drug development research.[6]
Acidity and pKa Values
-
Sulfonic Acid Groups (-SO₃H): These are very strong acids, analogous to sulfuric acid. Their pKa values are estimated to be < 1 . This means that over essentially the entire aqueous pH range, these three groups will be deprotonated, conferring a charge of -3 on the molecule.
-
Phenolic Hydroxyl Group (-OH): This group is a weak acid. Its pKa is estimated to be in the range of 8-10 . At physiological pH (~7.4), this group will be predominantly in its protonated (-OH) form. At higher pH values (e.g., pH > 10), it will deprotonate to a phenoxide ion (-O⁻), which can cause a bathochromic (deepening of color) shift in the UV-Vis spectrum.[2]
Melting & Decomposition Point
There is some discrepancy in the reported thermal data, which likely stems from the difference between the salt and free acid forms and the nature of the measurement.
-
The trisodium salt is reported to decompose at 120 °C .[3]
-
Another source reports a melting point of >572 °F (>300 °C) for the salt.[2] This suggests that the lower temperature represents the loss of hydration water and initial decomposition, while the higher value may represent complete thermal decomposition. It is characteristic of such complex, high molecular weight salts to decompose rather than exhibit a sharp melting point.
Spectroscopic and Analytical Characterization
Spectroscopic analysis is fundamental to confirming the structure and purity of Amaranth.
UV-Visible Spectroscopy
The extended π-conjugated system of Amaranth gives rise to strong absorption in the visible region.
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λmax: In aqueous solution, Amaranth exhibits a maximum absorption (λmax) at approximately 520 nm , corresponding to its characteristic red color.[7] The exact wavelength can be influenced by solvent and pH. A λmax of 530 nm has been noted when the dye is adsorbed onto a solid support like filter paper.[8]
Infrared (IR) Spectroscopy
A theoretical IR spectrum of Amaranth (free acid) would display characteristic absorption bands for its key functional groups:
-
O-H Stretch: A broad band around 3200-3600 cm⁻¹ from the phenolic -OH and sulfonic acid -OH groups.
-
Aromatic C-H Stretch: Sharp peaks just above 3000 cm⁻¹.
-
N=N Stretch: A weak to medium intensity band around 1400-1450 cm⁻¹. This stretch is often weak due to the symmetry of the bond.
-
S=O Stretch (Sulfonic Acid): Strong, characteristic bands in the 1340-1350 cm⁻¹ (asymmetric) and 1150-1160 cm⁻¹ (symmetric) regions.
Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR: The spectrum would be complex, with multiple signals in the aromatic region (approx. 7.0-9.0 ppm). Due to the asymmetry of the molecule, most of the 11 aromatic protons would be chemically non-equivalent, resulting in a series of doublets, triplets, and multiplets. The acidic protons of the -SO₃H and -OH groups would likely be broad or exchange with solvent (e.g., D₂O).
-
¹³C NMR: The spectrum would show 20 distinct signals for the carbon atoms, located in the aromatic region (approx. 110-160 ppm).
Mass Spectrometry
Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS), is invaluable for identifying Amaranth and its degradation products.
-
Ionization: Electrospray ionization (ESI) in negative mode is the ideal technique, as it will readily deprotonate the acidic groups. The free acid (MW 538.53) would be expected to show ions such as [M-H]⁻ at m/z 537.5, [M-2H]²⁻ at m/z 268.3, and [M-3H]³⁻ at m/z 178.5.
-
Fragmentation: The primary fragmentation pathway involves the reductive cleavage of the azo bond. This is a key diagnostic feature, leading to the formation of two main fragment ions corresponding to 1-amino-4-naphthalenesulfonic acid and 1-amino-2-hydroxy-3,6-naphthalenedisulfonic acid.[2]
Chemical Reactivity and Stability
Effect of pH
The pH of the medium has a pronounced effect on the stability and color of Amaranth. Degradation is observed to be higher at lower pH values.[4] This is likely due to the protonation of the azo group under strongly acidic conditions, which can make it more susceptible to cleavage. As noted previously, at highly alkaline pH, deprotonation of the phenolic hydroxyl group can alter the electronic structure of the chromophore, leading to a color change.
Degradation Pathways
The degradation of Amaranth typically proceeds via the cleavage of the azo bond, which destroys the chromophore and results in decolorization. This can be initiated by chemical, photochemical, or biological means.
Caption: Simplified degradation pathway of Amaranth.
Oxidative and Photochemical Degradation
Amaranth is susceptible to degradation by strong oxidizing agents and UV light.
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Photocatalytic Degradation: In the presence of a photocatalyst like titanium dioxide (TiO₂) and UV light, reactive oxygen species (e.g., hydroxyl radicals) are generated. These radicals attack the azo linkage and aromatic rings, leading to decolorization and eventual mineralization.[9][10]
-
Chemical Oxidation: Reagents like hypochlorite or Fenton's reagent (Fe²⁺ + H₂O₂) can effectively degrade Amaranth through oxidative cleavage of the azo bond.[11] Studies have shown that photoelectrochemical methods can achieve over 90% color reduction.[11]
-
Biological Degradation: Certain microorganisms can reductively cleave the azo bond under anaerobic conditions.[12] Metabolites detected from this process include 1-hydroxy-2-naphthoic acid and 1,4-naphthaquinone, suggesting further transformation of the initial cleavage products.[12]
Experimental Protocols for Analysis
Accurate quantification of Amaranth is crucial in research settings. The two most common methods are UV-Vis spectrophotometry and HPLC.
Protocol 1: Quantification by UV-Vis Spectrophotometry with Cloud Point Extraction
This protocol is suitable for extracting and concentrating Amaranth from aqueous samples prior to measurement. The causality is based on trapping the analyte in surfactant micelles, which are then separated from the bulk solution.[1]
Methodology:
-
Sample Preparation: To a 10 mL test tube, add 2 mL of the aqueous sample containing Amaranth.
-
Reagent Addition: Add 1 mL of a pH 3 buffer solution and 2 mL of a Triton X-114 surfactant solution. Adjust the final volume to 10 mL with deionized water.
-
Micelle Formation (Cloud Point): Place the tube in a water bath at 40 °C for 15 minutes. The solution will become turbid as the surfactant micelles separate into a distinct, coacervate phase.
-
Phase Separation: Centrifuge the tube for 3 minutes to pellet the surfactant-rich phase containing the extracted Amaranth.
-
Analyte Recovery: Discard the aqueous supernatant. Re-dissolve the pellet in 2 mL of ethanol to release the Amaranth from the micelles.
-
Measurement: Measure the absorbance of the ethanolic solution at 520 nm using a spectrophotometer. Quantify the concentration using a standard curve prepared in the same manner.
Caption: Workflow for Spectrophotometric Analysis.
Protocol 2: Representative Method for HPLC Analysis
High-Performance Liquid Chromatography (HPLC) offers superior selectivity and is the preferred method for analyzing Amaranth in complex matrices. The highly polar nature of the molecule necessitates a reverse-phase method.
Rationale for Method Choices:
-
Column: A C18 column is used as it provides a nonpolar stationary phase suitable for retaining the aromatic structure of Amaranth.
-
Mobile Phase: A gradient elution is employed to separate Amaranth from other components and ensure a sharp peak shape. The mobile phase consists of a mixture of an aqueous component (acidified water) and organic solvents (methanol, acetonitrile). The acid (e.g., acetic acid) is crucial to suppress the ionization of any residual silanol groups on the column and ensure consistent protonation of the analyte.[13]
-
Detector: A UV-Vis or Diode Array Detector (DAD) is set to the λmax of Amaranth (~520 nm) for maximum sensitivity and selectivity.
Methodology:
-
System: HPLC with a C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).
-
Mobile Phase A: Deionized water with 0.1% acetic acid.
-
Mobile Phase B: Methanol/Acetonitrile (50:50 v/v).
-
Gradient Program (Example):
-
0-5 min: 95% A, 5% B
-
5-20 min: Linear gradient to 50% A, 50% B
-
20-25 min: Hold at 50% A, 50% B
-
25-30 min: Return to 95% A, 5% B (re-equilibration)
-
-
Flow Rate: 1.0 mL/min.
-
Detection: DAD or UV-Vis detector at 520 nm.
-
Injection Volume: 20 µL.
-
Quantification: Analyze against a standard curve of Amaranth prepared in the mobile phase.
(Note: This is a representative method and must be optimized for specific instrumentation and sample matrices.)
Conclusion
Amaranth, in its free acid form, is a multifunctional molecule characterized by a complex aromatic structure, strong acidity from its three sulfonic acid groups, and an intense color derived from its azo-naphthalene chromophore. Its properties, including high polarity, pH-dependent spectral characteristics, and susceptibility to reductive/oxidative degradation, make it a valuable model compound for scientific investigation. The analytical protocols detailed herein provide a robust framework for its quantification. For researchers in chemistry and drug development, a comprehensive understanding of the structure, reactivity, and analytical behavior of Amaranth (free acid) is essential for leveraging its properties in advanced applications.
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Spectrophotometric Determination of Amaranth Dye Using a Two-Step Green Cloud Point and Magnetic Solid-Phase Extraction Approach. (2024). MDPI. Available at: [Link]
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Amaranth | C20H11N2Na3O10S3 | CID 13506. (n.d.). PubChem, National Institutes of Health. Available at: [Link]
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Amaranth food dye photochemical and photoelectrochemical degradation: Experiments and mathematical modelling. (2012). ResearchGate. Available at: [Link]
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Absorption spectra of Amaranth dye with different Concentration. (n.d.). ResearchGate. Available at: [Link]
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Rossini, E. L., et al. (n.d.). New eco-friendly methodology for determination of Amaranth dye in foodstuffs using diffuse reflectance spectroscopy. Royal Society of Chemistry. Available at: [Link]
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1H NMR-Based Metabolomics Profile of Green and Red Amaranthus Grown in Open Field versus Greenhouse Cultivation System. (2023). PMC, PubMed Central. Available at: [Link]
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HPLC-Based Metabolomic Analysis and Characterization of Amaranthus cruentus Leaf and Inflorescence Extracts for Their Antidiabetic and Antihypertensive Potential. (2024). National Institutes of Health. Available at: [Link]
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Spectrophotometric Determination of Amaranth Dye Using a Two-Step Green Cloud Point and Magnetic Solid-Phase Extraction Approach. (2024). ResearchGate. Available at: [Link]
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Amaranth (dye). (n.d.). Wikipedia. Available at: [Link]
- Amaranth Seed Polyphenol, Fatty Acid and Amino Acid Profile. (2022). MDPI.
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Photocatalytic degradation of Amaranth dye. (n.d.). ResearchGate. Available at: [Link]
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